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Compound of Interest

Compound Name: Heptafluoro-1-methoxypropane

Cat. No.: B1305504 Get Quote

Heptafluoro-1-methoxypropane: A Technical
Safety and Handling Guide
This guide provides an in-depth overview of the safety protocols and handling precautions for

heptafluoro-1-methoxypropane (CAS RN: 375-03-1).[1][2][3] It is intended for researchers,

scientists, and professionals in drug development who may work with this fluorinated ether.

Heptafluoro-1-methoxypropane, also known as HFE-7000, is a colorless liquid utilized as a

solvent, particularly for cleaning and degreasing in the electronics industry.[1]

Core Safety and Physical Data
For quick reference, the fundamental physical and chemical properties of heptafluoro-1-
methoxypropane are summarized below.

Physical and Chemical Properties
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Property Value Source

Molecular Formula C4H3F7O [1][2][3]

Molecular Weight 200.06 g/mol [4]

Appearance
Colorless to light yellow clear

liquid

Density 1.409 - 1.437 g/cm³ [1][2][3][5]

Melting Point -123 °C [1][2][3][5]

Boiling Point 33-35 °C [1][2][3][5]

Refractive Index ~1.3597 (estimate) [1][2][3]

Vapor Pressure 565.98 mmHg [5]

Toxicological Data
Based on available data, heptafluoro-1-methoxypropane is not classified as a hazardous

substance according to CLP regulation.[6] However, standard precautions for handling

chemical substances should always be observed.

Test Result Species Source

Oral LD50 >2000 mg/kg Rat [6]

Oral LD50 30000 mg/kg Mouse [6]

Inhalation LC50 >10300 ppm Rat [6]

Experimental Protocols
Detailed experimental protocols for the cited toxicological studies are not extensively provided

in the readily available safety data sheets. The LD50 and LC50 values are typically determined

through standardized OECD (Organisation for Economic Co-operation and Development) test

guidelines or equivalent methods. For instance, acute oral toxicity is often assessed using

OECD Guideline 420 (Acute Oral Toxicity - Fixed Dose Procedure), while acute inhalation

toxicity may follow OECD Guideline 403 (Acute Inhalation Toxicity). These protocols involve
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administering the substance to laboratory animals (e.g., rats, mice) at various concentrations

and observing the effects over a specified period to determine the dose that is lethal to 50% of

the test population.

Safe Handling and Emergency Procedures
Proper handling of heptafluoro-1-methoxypropane is crucial to ensure laboratory safety. This

involves a systematic approach from preparation to disposal.

Preparation

Assess Risks & Read SDS

Before Use

Select & Don Appropriate PPE

Handling in Ventilated Area

Safe Storage

Post-Use

Spill Management

If Spill Occurs

Waste Disposal

Post-Use
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Caption: General workflow for handling chemical substances.

Handling Precautions:
Ensure good ventilation or work in an area with an exhaust system.[6]
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Avoid contact with skin and eyes.[7][8]

Wash hands and any exposed skin thoroughly after handling.[7][8]

Do not eat, drink, or smoke when using this product.[8]

Avoid breathing in vapors.[7][8]

Keep the substance away from heat, sparks, and open flames.[6]

Storage:
Store in a cool, dry, and well-ventilated location.[6]

Keep containers tightly sealed.[6]

Protect from heat and direct sunlight.[6]

Store at room temperature.[7]

Keep in the original or a compatible container.[7]

Incompatible with strong oxidizing agents.[7]

Spills and Disposal:
In case of a spill, ensure adequate ventilation before entering the area.[6]

Absorb the spill with inert material such as sand or earth.[9]

Collect the absorbed material into a labeled container for disposal.[7][9]

Dispose of waste in accordance with local, regional, and national regulations.

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment is mandatory to minimize exposure and

ensure personal safety.
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Required Personal Protective Equipment

Eye/Face Protection
(Safety glasses, goggles, or face shield)

Skin Protection
(Protective gloves and lab coat)

Respiratory Protection
(Normally not required with good ventilation)

Handling Heptafluoro-1-methoxypropane

Click to download full resolution via product page

Caption: Recommended PPE for handling heptafluoro-1-methoxypropane.

Eye and Face Protection: Wear protective eyewear such as goggles, a face shield, or safety

glasses.[7]

Skin Protection: Wear protective gloves and appropriate protective clothing to prevent skin

exposure.[10]

Respiratory Protection: Under normal conditions with adequate ventilation, respiratory

protection is not usually necessary.[7] In poorly ventilated areas or confined spaces, a self-

contained breathing apparatus or an airline respirator should be used.[7]

First Aid Measures
In the event of exposure, follow these first aid guidelines:

After Inhalation: Move the person to fresh air. If complaints arise, consult a doctor.[6]

After Skin Contact: Immediately wash the affected area with soap and water and rinse

thoroughly.[6] Contaminated clothing should be removed immediately.[6]

After Eye Contact: Rinse the eyes immediately with plenty of water for several minutes,

removing contact lenses if possible.[6]

After Swallowing: Rinse the mouth with water. Do not induce vomiting.[6]

In all cases of significant exposure or if symptoms persist, seek medical attention.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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